1-(2-methoxyphenyl)-5-oxo-N-(5-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide

• IUPAC Name: 1-(2-methoxyphenyl)-5-oxo-N-[5-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-1,3,4-thiadiazol-2-yl]pyrrolidine-3-carboxamide
• InChI: InChI=1S/C21H25N5O4S2/c1-30-16-8-4-3-7-15(16)26-12-14(11-17(26)27)19(29)22-20-23-24-21(32-20)31-13-18(28)25-9-5-2-6-10-25/h3-4,7-8,14H,2,5-6,9-13H2,1H3,(H,22,23,29)
• InChI Key: STTLZTNGQANXEK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CC(CC2=O)C(=O)NC3=NN=C(S3)SCC(=O)N4CCCCC4
• Molecular Formula: C21H25N5O4S2
• Molecular Weight: 475.6 g/mol
• CAS No.: 872595-18-1

Description

1-(2-methoxyphenyl)-5-oxo-N-(5-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C21H25N5O4S2 and its molecular weight is 475.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Heterocyclic Compound Synthesis : Research has explored the synthesis of novel heterocyclic compounds, including benzodifuranyls, 1,3,5-triazines, oxadiazepines, and thiazolopyrimidines, derived from natural products like visnaginone and khellinone. These compounds have shown promise as anti-inflammatory and analgesic agents, indicating a potential route for the development of new therapeutic drugs (Abu‐Hashem et al., 2020).

• Antimicrobial Activity : Microwave-assisted synthesis has been used to create hybrid molecules containing penicillanic or cephalosporanic acid moieties with various biological activities. These molecules were tested for antimicrobial, antilipase, and antiurease activities, revealing potential applications in addressing microbial resistance and related health issues (Başoğlu et al., 2013).

• Mycobacterium tuberculosis Inhibition : Thiazole-aminopiperidine hybrid analogues have been designed and synthesized as novel inhibitors of the Mycobacterium tuberculosis GyrB. These compounds offer a new avenue for anti-tuberculosis drug development, showcasing the importance of structural diversity in drug discovery (Jeankumar et al., 2013).

• Antimicrobial and Antiproliferative Properties : New pyridine derivatives have been synthesized and tested for in vitro antimicrobial activity. Such research underscores the potential of novel chemical entities in the development of antimicrobial agents and their possible expansion into antiproliferative applications, pointing towards cancer research (Patel et al., 2011).